4-(4-Propyl-1-piperazinyl)benzoic acid
Overview
Description
“4-(4-Propyl-1-piperazinyl)benzoic acid” is a chemical compound with the molecular formula C14H20N2O2 . It is used in various applications, although specific uses for this particular compound are not widely documented .
Molecular Structure Analysis
The molecular structure of “4-(4-Propyl-1-piperazinyl)benzoic acid” consists of a benzoic acid group attached to a propyl-piperazine group . The InChI code for this compound is 1S/C11H14N2O2/c14-11(15)9-1-3-10(4-2-9)13-7-5-12-6-8-13 .Scientific Research Applications
Medicine: Potential Therapeutic Agent
4-(4-Propyl-1-piperazinyl)benzoic acid: may have potential as a therapeutic agent due to its structural similarity to piperazine-based compounds known for their neurological activity . Its benzoic acid moiety could be modified to enhance its interaction with biological targets, potentially leading to new treatments for neurological disorders.
Agriculture: Pesticide Development
In agriculture, this compound could be explored for the development of novel pesticides. Piperazine derivatives have been studied for their pesticidal properties, and the propyl side chain in 4-(4-Propyl-1-piperazinyl)benzoic acid might be optimized to enhance these effects .
Industrial Chemistry: Chemical Intermediate
The compound’s robust structure makes it a candidate for use as a chemical intermediate in industrial processes. It could be utilized in the synthesis of more complex molecules for materials science or pharmaceuticals .
Environmental Science: Analytical Chemistry
In environmental science, 4-(4-Propyl-1-piperazinyl)benzoic acid could be used in analytical chemistry as a reagent or a pH indicator due to its acid-base properties. Its stability at room temperature makes it suitable for various environmental assays .
Biochemistry: Enzyme Inhibition Studies
The piperazine ring of 4-(4-Propyl-1-piperazinyl)benzoic acid is structurally similar to many bioactive molecules, suggesting its potential use in enzyme inhibition studies. It could serve as a lead compound for designing inhibitors against specific enzymes involved in disease pathways .
Material Science: Polymer Synthesis
Lastly, in material science, this compound could be investigated for its role in polymer synthesis. The benzoic acid group can participate in polymerization reactions, potentially leading to new types of polymeric materials with unique properties .
properties
IUPAC Name |
4-(4-propylpiperazin-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-2-7-15-8-10-16(11-9-15)13-5-3-12(4-6-13)14(17)18/h3-6H,2,7-11H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDPZNQRPUIWZEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80450549 |
Source
|
| Record name | 4-(4-PROPYL-1-PIPERAZINYL)BENZOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80450549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Propyl-1-piperazinyl)benzoic acid | |
CAS RN |
85469-68-7 |
Source
|
| Record name | 4-(4-PROPYL-1-PIPERAZINYL)BENZOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80450549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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